Cas no 154554-90-2 (Scalarenedial)

Scalarenedial structure
Scalarenedial structure
Product Name:Scalarenedial
CAS No:154554-90-2
MF:C25H38O2
MW:370.568027973175
CID:163143
PubChem ID:9976453
Update Time:2024-02-28

Scalarenedial Chemical and Physical Properties

Names and Identifiers

    • 1,2-Chrysenedicarboxaldehyde,1,4,4a,4b,5,6,6a,7,8,9,10,10a,10b,11,12,12a-hexadecahydro-4b,7,7,10a,12a-pentamethyl-,(1R,4aS,4bR,6aS,10aS,10bR,12aS)-
    • 1,2-Chrysenedicarboxaldehyde,1,4,4a,4b,5,6,6a,7,8,9,10,10a,10b,11,12,12a-hexadecahydro-4b,7,7,...
    • (-)-12-Deacetoxyscalaradial
    • (-)-Scalarenedial
    • 1,2-Chrysenedicarboxaldehyde, 1,4,4a,4b,5,6,6a,7,8,9,10,10a,10b,11,12,12a-hexadecahydro-4b,7,7,10a,12a-pentamethyl-, (1R-(1alpha,4abeta,4balpha,6abeta,10aalpha,10bbeta,12aalpha))-
    • 12-Deacetoxyscalaradial
    • D-Homoandrost-16-ene-17,17a-dicarbo
    • Scalarenedial
    • CCG-257556
    • D-Homoandrost-16-ene-17,17a-dicarboxaldehyde, 4,4,8-trimethyl-, (5alpha,17abeta)-
    • CHEMBL472023
    • 4b,7,7,10a,12a-Pentamethyl-1,4,4a,4b,5,6,6a,7,8,9,10,10a,10b,11,12,12a-hexadecahydrochrysene-1,2-dicarbaldehyde
    • DTXSID70935012
    • 1,2-Chrysenedicarboxaldehyde, 1,4,4a,4b,5,6,6a,7,8,9,10,10a,10b,11,12,12a-hexadecahydro-4b,7,7,10a,12a-pentamethyl-, (1R,4aS,4bR,6aS,10aS,10bR,12aS)-
    • 154554-90-2
    • Inchi: 1S/C25H38O2/c1-22(2)11-6-12-24(4)19(22)9-14-25(5)20-8-7-17(15-26)18(16-27)23(20,3)13-10-21(24)25/h7,15-16,18-21H,6,8-14H2,1-5H3/t18-,19-,20+,21+,23+,24-,25-/m0/s1
    • InChI Key: QNKOIQITFODMFG-RNDOZLNUSA-N
    • SMILES: O=C[C@H]1C(C=O)=CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCCC(C)(C)[C@@H]3CC[C@]12C

Computed Properties

  • Exact Mass: 370.287180451g/mol
  • Monoisotopic Mass: 370.287180451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 676
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1
  • XLogP3: 6.8
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